Cas no 866347-45-7 (5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866347-45-7
• MF: C₂₃H₁₆FN₃
• MW: 353.391648292542
• CID: 6412911
• PubChem ID: 2135841
• Update Time: 2025-09-19

5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline
• 5-[(4-fluorophenyl)methyl]-3-phenyl-5H-pyrazolo[4,3-c]quinoline
• F1602-0725
• 866347-45-7
• 5-(4-fluorobenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline
• 5-[(4-fluorophenyl)methyl]-3-phenylpyrazolo[4,3-c]quinoline
• AKOS001813857
• 5H-Pyrazolo[4,3-c]quinoline, 5-[(4-fluorophenyl)methyl]-3-phenyl-

• Inchi： 1S/C23H16FN3/c24-18-12-10-16(11-13-18)14-27-15-20-22(17-6-2-1-3-7-17)25-26-23(20)19-8-4-5-9-21(19)27/h1-13,15H,14H2
• InChI Key： MNJBKDHEABVCKL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C2=C(C=CC=C2)C2=NN=C(C3=CC=CC=C3)C2=C1

Computed Properties

• Exact Mass: 353.13282569g/mol
• Monoisotopic Mass: 353.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 492.2±55.0 °C(Predicted)
• pka: 10.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline

Introduction to 5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866347-45-7)

5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline, identified by its Chemical Abstracts Service (CAS) number 866347-45-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazoloquinoline class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-fluorophenylmethyl group and a 3-phenyl substituent on the pyrazolo[4,3-c]quinoline core, contribute to its unique chemical properties and biological interactions.

The pyrazolo[4,3-c]quinoline framework itself is a fused bicyclic system consisting of a pyrazole ring connected to a quinoline ring. This structural motif has been extensively studied due to its ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and DNA interaction. The introduction of fluorine at the para position of the phenyl ring in 5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies suggest that the 5-(4-fluorophenyl)methyl group may serve as a key pharmacophore for interacting with proteins involved in cancer progression and inflammation. The 3-phenyl substituent further fine-tunes the electronic properties of the molecule, influencing its reactivity and selectivity.

In the realm of oncology research, derivatives of pyrazoloquinoline have shown promise as inhibitors of kinases and other enzymes implicated in tumor growth. The fluorine atom in 5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline may enhance its ability to penetrate the blood-brain barrier, opening up possibilities for treating central nervous system disorders. Furthermore, the phenyl rings provide multiple sites for hydrogen bonding and hydrophobic interactions, which are crucial for maintaining binding specificity.

The synthesis of 5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the complex heterocyclic core efficiently. The presence of fluorine necessitates careful handling during synthesis due to its sensitivity to certain reagents and conditions.

Evaluation of this compound's pharmacokinetic properties is essential for understanding its potential as a therapeutic agent. Preliminary studies indicate that 5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline exhibits moderate solubility in organic solvents but limited water solubility, which may impact its bioavailability. However, modifications such as prodrug formulations or solubilizing agents could mitigate these limitations.

Investigations into the mechanism of action have revealed that this compound may exert its effects through multiple pathways. For instance, it could inhibit the activity of enzymes like tyrosine kinases or modulate the expression of transcription factors involved in cell proliferation. Additionally, its ability to interact with DNA or RNA could make it useful in developing therapies targeting genetic disorders.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine enhances the metabolic stability of drugs by preventing unwanted degradation. Moreover, fluorine atoms can influence the conformational flexibility of molecules, affecting their binding affinity and selectivity. In 5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline, fluorine contributes to optimizing these properties for improved therapeutic efficacy.

As research progresses, novel synthetic routes and derivatives of this compound are being explored to enhance their pharmacological profiles. For example, introducing additional substituents or varying the substitution pattern on the phenyl rings could lead to compounds with enhanced potency or reduced side effects. Collaborative efforts between synthetic chemists and biologists are crucial for translating these findings into clinical applications.

The development pipeline for 5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline includes preclinical studies to assess its safety and efficacy in animal models. These studies will provide critical data on dosing regimens, potential toxicity profiles, and therapeutic windows before human trials can commence. Regulatory agencies will closely monitor these studies to ensure compliance with safety standards before approval for clinical use.

In conclusion,5-(4-fluorophenyl)methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866347-45-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel treatments across various therapeutic areas. Continued investigation into its synthesis, pharmacokinetics, and mechanism of action will be instrumental in realizing its full therapeutic potential.